1-Methyl Naproxen

Specification

• CAS No.: 1391053-86-3
• Molecular Formula: C₁₅H₁₆O₃
• Molecular Weight: 244.29

Introduction

Chemical Identity and Classification

1-Methyl Naproxen is listed in the Santa Cruz Biotechnology catalog (catalog #sc-483322) as a specialized research chemical compound. It is available in 25 mg quantities at a price point of $12,000.00, suggesting its rarity and potential significance in specialized research applications. The compound appears to be related to the naproxen family, which belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs).

Parameter	1-Methyl Naproxen	Naproxen (For Comparison)
Commercial Designation	Research Chemical	Approved NSAID
Catalog Number	sc-483322	N/A
Quantity Available	25 mg	Bulk pharmaceutical
Price	$12,000.00	Significantly lower
Primary Use	Research	Therapeutic

Structural Considerations

While the exact structure of 1-Methyl Naproxen requires further elucidation, it is important to distinguish it from naproxen methyl ester, which has been extensively studied. Naproxen methyl ester (methyl (S)-2-(6-methoxynaphthalen-2-yl)propanoate) is formed through esterification of naproxen's carboxylic acid group with methanol.

In contrast, 1-Methyl Naproxen likely represents a different structural modification, possibly involving methylation at a position on the naphthalene ring system or at another site within the naproxen molecule. This structural difference would account for its distinct classification in chemical catalogs.

Contextual Comparison with Related Compounds

To better understand the potential significance of 1-Methyl Naproxen, a comparison with related compounds provides valuable context:

Compound	Molecular Formula	Molecular Weight	Primary Structural Feature
1-Methyl Naproxen	Not specified	Not specified	Presumed methylation at position 1
Naproxen	C₁₄H₁₄O₃	230.2592	6-methoxy-2-naphthaleneacetic acid derivative
Naproxen Methyl Ester	C₁₅H₁₆O₃	244.2857	Methyl esterification of carboxylic acid group

The high cost of 1-Methyl Naproxen ($12,000.00 for 25 mg) compared to other naproxen derivatives suggests it may have unique properties or applications that justify its specialized production and pricing structure.

1-Methyl Naproxen may serve as an important intermediate or reference standard in pharmaceutical research. Related compounds like naproxen methyl ester have been utilized as key intermediates in the synthesis of hydrazides, Schiff bases, and hybrid derivatives for pharmaceutical applications.

The compound may function as a reference standard for analytical methods development, particularly in the analysis of naproxen and its metabolites or impurities in pharmaceutical formulations.

Structure-Activity Relationship Studies

Researchers investigating the relationship between structural modifications and pharmacological activity in the naproxen family may utilize 1-Methyl Naproxen to evaluate how methylation at specific positions affects biological activity.

Methodological Considerations for Future Research

Future research on 1-Methyl Naproxen could benefit from established methodologies used with related compounds:

Synthesis Approaches

Fischer esterification reactions and other synthetic methods employed for naproxen derivatives could potentially be adapted for the synthesis or analysis of 1-Methyl Naproxen. The industrial synthesis techniques developed for naproxen, involving key steps such as methylation, propionylization, and rearrangement reactions, may provide valuable frameworks for working with this compound.

Analytical Methods

Characterization techniques employed for naproxen derivatives, including NMR spectroscopy, HPLC, and IR spectroscopy, would likely be applicable to 1-Methyl Naproxen. These methods could help establish its structural identity and purity profile.

Biological Assays

Established in vivo models for evaluating analgesic and anti-inflammatory activity, such as the acetic acid-induced writhing test in rodents, could be adapted to evaluate the pharmacological profile of 1-Methyl Naproxen.

Commercial Parameter	Value
Product Name	1-Methyl Naproxen
Catalog Number	sc-483322
Quantity	25 mg
Price	$12,000.00
Citations	0
Rating	(0)

This pricing structure suggests 1-Methyl Naproxen may be challenging to synthesize, highly purified, or produced in limited quantities due to specialized applications.